Cas no 129363-89-9 (2-hydroxy-5-phenylpenta-2,4-dienoic acid)

• Product Name: 2-hydroxy-5-phenylpenta-2,4-dienoic acid
• CAS No: 129363-89-9
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6007532
• PubChem ID: 15716408
• Update Time: 2025-10-31

2-hydroxy-5-phenylpenta-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-phenylpenta-2,4-dienoic acid
• 2-Hydroxy-5-phenyl-2,4-pentadienoic acid

• Inchi： 1S/C11H10O3/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-8,12H,(H,13,14)
• InChI Key： GLWRMTREQIBSCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)=CC=CC1=CC=CC=C1

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• pka: 4.45±0.19(Predicted)

Additional information on 2-hydroxy-5-phenylpenta-2,4-dienoic acid

2-Hydroxy-5-Phenylpenta-2,4-Dienoic Acid (CAS No. 129363-89-9): A Comprehensive Overview

2-Hydroxy-5-phenylpenta-2,4-dienoic acid (CAS No. 129363-89-9) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 2-hydroxy-5-phenylpenta-2,4-dienoic acid is defined by a conjugated diene system with a hydroxyl group and a phenyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications. The conjugated diene system contributes to the compound's stability and reactivity, while the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions.

Recent research has focused on the potential biological activities of 2-hydroxy-5-phenylpenta-2,4-dienoic acid. Studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-hydroxy-5-phenylpenta-2,4-dienoic acid significantly reduced the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory effects, 2-hydroxy-5-phenylpenta-2,4-dienoic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the development of various diseases, including cardiovascular disease and neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that 2-hydroxy-5-phenylpenta-2,4-dienoic acid effectively scavenges free radicals and protects cells from oxidative damage. These findings highlight the compound's potential as a protective agent against oxidative stress-related conditions.

The pharmacokinetic properties of 2-hydroxy-5-phenylpenta-2,4-dienoic acid have also been studied to understand its behavior in biological systems. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This suggests that 2-hydroxy-5-phenylpenta-2,4-dienoic acid could be developed into an orally administered therapeutic agent with minimal side effects.

In terms of safety and toxicity, preliminary studies have indicated that 2-hydroxy-5-phenylpenta-2,4-dienoic acid is well-tolerated at therapeutic doses. However, further research is needed to fully assess its long-term safety profile. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects.

The synthesis of 2-hydroxy-5-phenylpenta-2,4-dienoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving Michael addition reactions and Wittig reactions. A recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and increases overall yield. This advancement in synthetic methodology has made it easier for researchers to produce high-quality samples for further studies.

The potential applications of 2-hydroxy-5-phenylpenta-2,4-dienoic acid extend beyond pharmaceuticals. In the field of materials science, this compound has shown promise as a precursor for developing novel materials with unique properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used 2-hydroxy-5-phenylpenta-2,4-dienoic acid to synthesize polymer-based materials with enhanced mechanical strength and thermal stability.

In conclusion, 2-hydroxy-5-phenylpenta-2,4-dienoic acid (CAS No. 129363-89-9) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its anti-inflammatory and antioxidant properties make it a promising candidate for therapeutic development, while its unique chemical structure offers opportunities for innovative material design. Ongoing research continues to uncover new insights into the properties and applications of this intriguing molecule.